Cas no 1156313-38-0 (N-(5-Bromothiophen-3-yl)methylcyclopropanamine)

• Product Name: N-(5-Bromothiophen-3-yl)methylcyclopropanamine
• CAS No: 1156313-38-0
• MF: C₈H₁₀BrNS
• MW: 232.140699863434
• CID: 4573661
• Update Time: 2025-07-01

N-(5-Bromothiophen-3-yl)methylcyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-[(5-Bromothiophen-3-yl)methyl]cyclopropanamine
• 3-Thiophenemethanamine, 5-bromo-N-cyclopropyl-
• N-(5-Bromothiophen-3-yl)methylcyclopropanamine

• Inchi： 1S/C8H10BrNS/c9-8-3-6(5-11-8)4-10-7-1-2-7/h3,5,7,10H,1-2,4H2
• InChI Key： ILDCOKXRMHVHBS-UHFFFAOYSA-N
• SMILES： C1SC(Br)=CC=1CNC1CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-(5-Bromothiophen-3-yl)methylcyclopropanamine

N-(5-Bromothiophen-3-yl)methylcyclopropanamine (CAS No. 1156313-38-0): An Overview

N-(5-Bromothiophen-3-yl)methylcyclopropanamine (CAS No. 1156313-38-0) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of N-(5-Bromothiophen-3-yl)methylcyclopropanamine consists of a cyclopropane ring attached to a thiophene moiety, which is further substituted with a bromine atom. This combination of functional groups imparts unique physical and chemical properties to the molecule, making it an intriguing candidate for further investigation.

Recent studies have highlighted the importance of thiophene derivatives in medicinal chemistry due to their diverse biological activities. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that thiophene-based compounds exhibit potent anti-inflammatory and anti-cancer properties. The bromine substitution on the thiophene ring in N-(5-Bromothiophen-3-yl)methylcyclopropanamine further enhances its biological activity by modulating specific cellular pathways.

In the context of drug discovery, N-(5-Bromothiophen-3-yl)methylcyclopropanamine has been evaluated for its potential as a lead compound in the development of new therapeutic agents. Preliminary in vitro studies have shown that this compound exhibits selective inhibition of certain enzymes involved in disease pathways, such as kinases and proteases. These findings suggest that N-(5-Bromothiophen-3-yl)methylcyclopropanamine could be a valuable starting point for the design of more potent and selective inhibitors.

The pharmacokinetic properties of N-(5-Bromothiophen-3-yl)methylcyclopropanamine have also been investigated to assess its suitability as a drug candidate. Studies have demonstrated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring its efficacy and safety in vivo. Additionally, preliminary toxicity studies have indicated that N-(5-Bromothiophen-3-yl)methylcyclopropanamine exhibits low toxicity at therapeutic concentrations, further supporting its potential as a safe and effective therapeutic agent.

Beyond its potential as a drug candidate, N-(5-Bromothiophen-3-yl)methylcyclopropanamine has also been explored for its use as a synthetic intermediate in organic synthesis. The presence of the bromine atom on the thiophene ring provides a versatile handle for further functionalization, enabling the synthesis of a wide range of structurally diverse compounds. This versatility makes N-(5-Bromothiophen-3-yl)methylcyclopropanamine an attractive building block for chemists working on the development of new materials and pharmaceuticals.

In conclusion, N-(5-Bromothiophen-3-yl)methylcyclopropanamine (CAS No. 1156313-38-0) is a multifaceted compound with significant potential in both medicinal chemistry and synthetic organic chemistry. Its unique structure and biological activity make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that N-(5-Bromothiophen-3-yl)methylcyclopropanamine will play an increasingly important role in advancing our understanding of chemical biology and pharmaceutical science.